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Compound of Interest

Compound Name: Isobutyl(metha)acrylate

Cat. No.: B15416555 Get Quote

An In-depth Technical Guide to Isobutyl Methacrylate

For researchers, scientists, and drug development professionals, a thorough understanding of

chemical compounds is paramount. This guide provides a detailed overview of isobutyl

methacrylate, a versatile monomer used in a variety of applications.

Core Identification
CAS Number: 97-86-9[1][2][3][4]

Synonyms:

2-Methylpropyl methacrylate[1]

Isobutyl α-methylacrylate[1]

Isobutyl 2-methyl-2-propenoate[1][5]

Methacrylic Acid Isobutyl Ester[2][3]

Isobutyl 2-methylacrylate[3]

2-Methyl-2-propenoic acid 2-methylpropyl ester[3]

Chemical and Physical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b15416555?utm_src=pdf-interest
https://www.sigmaaldrich.com/KR/ko/product/aldrich/169919
https://www.scbt.com/p/isobutyl-methacrylate-97-86-9
http://www.thegoodscentscompany.com/data/rw1252361.html
https://www.guidechem.com/msds/97-86-9.html
https://www.sigmaaldrich.com/KR/ko/product/aldrich/169919
https://www.sigmaaldrich.com/KR/ko/product/aldrich/169919
https://www.sigmaaldrich.com/KR/ko/product/aldrich/169919
https://www.solubilityofthings.com/isobutyl-2-methylprop-2-enoate
https://www.scbt.com/p/isobutyl-methacrylate-97-86-9
http://www.thegoodscentscompany.com/data/rw1252361.html
http://www.thegoodscentscompany.com/data/rw1252361.html
http://www.thegoodscentscompany.com/data/rw1252361.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15416555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes the key quantitative data for isobutyl methacrylate, providing a

clear comparison of its physical and chemical properties.

Property Value Source(s)

Molecular Formula C₈H₁₄O₂ [1][2][5]

Molecular Weight 142.20 g/mol [1][2]

Appearance Colorless liquid [5][6][7]

Density 0.886 g/mL at 25 °C [1][6]

Boiling Point 155 °C [1][6][7]

Melting Point -34 °C [7]

Flash Point 42.5 °C (closed cup) [1]

Vapor Pressure 3.5 mmHg (at 20 °C) [1]

Vapor Density 3.82 (vs air) [1]

Refractive Index n20/D 1.420 [1][6]

Solubility

Limited solubility in water;

soluble in non-polar solvents

like hexane and toluene.

[5]

Applications in Research and Development
Isobutyl methacrylate is a monomer primarily used in the synthesis of polymers and

copolymers.[5][7] These polymers have found applications in various fields due to their

desirable properties such as excellent durability, flexibility, and weather resistance.[5][8]

Key application areas include:

Coatings and Resins: It is a component in the manufacturing of acrylic resins used in

automotive coatings, metal primers, and clear coats to provide high gloss, UV resistance,

and durability.[6][8]
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Adhesives and Sealants: The polymer is utilized in pressure-sensitive adhesives for tapes

and labels, as well as in construction adhesives and sealants.[8]

Biomaterials: Research has explored its use in dental materials and other biomedical

applications.

Cosmetics: It is found in nail polishes and hair styling products due to its film-forming

properties.[8]

Safety and Handling
Isobutyl methacrylate is a flammable liquid and should be handled with appropriate safety

precautions.[4][6] It can be irritating to the skin and eyes and may cause a narcotic effect.[6]

The compound is sensitive to light, heat, and air and can readily polymerize.[6] For

stabilization, it often contains an inhibitor such as monomethyl ether hydroquinone.[1] It is

incompatible with strong oxidizing agents.[6] Proper storage is in a cool, dark, and well-

ventilated area.

Disclaimer: This document is intended for informational purposes only and does not constitute

professional advice. Please consult the relevant safety data sheets and regulatory guidelines

before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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